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Compound of Interest

Compound Name: 2-Hexenal, 5-oxo-, (E)- (9Cl)
CAS No.: 151261-60-8
Cat. No.: B583027
Get Quote
. J

Introduction & Structural Analysis

(E)-5-Oxo0-2-hexenal (IUPAC: (E)-5-oxohex-2-enal) is a bifunctional C6 electrophile featuring a
conjugated aldehyde and a non-conjugated methyl ketone. It is primarily identified as a
secondary oxidation product in the atmospheric degradation of benzyl alcohol and related
aromatics.

Unlike its isomer 4-oxo0-2-hexenal (a defensive compound in Hemiptera and a lipid peroxidation
marker), the 5-oxo isomer separates the ketone functionality from the alkene system by a
methylene bridge, resulting in distinct spectroscopic signatures.

Chemical Identity
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Property Detail

IUPAC Name (E)-5-oxohex-2-enal

] 143685-64-5 (Generic), 45085006 (PubChem
CAS Registry

CID)
Formula
Molecular Weight 112.13 g/mol
SMILES CC(=0)Cc/C=C/C=0

-unsaturated aldehyde, isolated
Key Features

-ketone

Spectroscopic Data Profile

The following data is synthesized from atmospheric oxidation studies (GC-MS derivatization)
and high-fidelity predictive modeling based on structural connectivity.

A. Mass Spectrometry (EI-MS)

In Electron lonization (70 eV), the molecule displays a characteristic fragmentation pattern
driven by alpha-cleavage at both carbonyl centers.

Key lons & Fragmentation Logic:
e m/z 112 (

): Molecular ion (typically weak due to rapid fragmentation).
e m/z43 (
, Base Peak): Dominant peak resulting from

-cleavage adjacent to the methyl ketone.

e M/z 69 (
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): Loss of the acetyl group, leaving the conjugated propenal cation (
).
e m/z 83 (
): Loss of the formyl radical (
) from the aldehyde terminus.
e m/z 55 ($[CH_2=CH-CO]"+ \leftrightarrow [C_3H_30]"+ $): Acryloyl cation formed from

further degradation.

B. Infrared Spectroscopy (IR)

The spectrum is defined by two distinct carbonyl environments.

Frequency (

Assignment Structural Context
)
Isolated methyl ketone (non-
1715-1725 Ket )
Slone conjugated).
1680 - 1695 Conjugated with the alkene
Aldehyde (lowered wavenumber).
1635 - 1645 Conjugated double bond
Alkene stretch.
9720. 2820 Fermi doublet characteristic of
’ Aldehyde aldehydes.
Out-of-plane bending for trans
970 - 980 0OP
(E) alkene.

C. Nuclear Magnetic Resonance (NMR)

Assignments are based on the (E)-configuration (

Hz) and the isolation of the ketone.
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H NMR (400 MHz,

)
Shift ( Coupling (
Multiplicity Integral Assignment
ppm) Hz)
9.54 Doublet (d) 1H H-1 (Aldehyde)
H-3 (
6.82 Dt (dt) 1H
-vinyl)
H-2 (
6.15 Ddt (ddt) 1H
-vinyl)
H-4 (Methylene
3.38 Doublet (d) 2H )
bridge)
, H-6 (Methyl
2.21 Singlet (s) 3H -
ketone)

Note: The methylene protons at H-4 appear as a doublet (or d with fine splitting) due to

coupling with the adjacent alkene proton H-3. They isolate the ketone from the conjugated

system.

C NMR (100 MHz,
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Shift (
Carbon Type Assignment
ppm)
205.8 Quaternary (C=0) C-5 (Ketone)
193.2 Methine (CH=0) C-1 (Aldehyde)
C-3(
148.5 Methine (=CH)
-alkene)
C-2(
134.1 Methine (=CH)
-alkene)
Methylene (
46.5 C-4 (Bridge)
)
Methyl (
29.8 C-6 (Terminal methyl)

)

Experimental Protocols
Protocol A: Detection via PFBHA Derivatization
(Atmospheric Analysis)

Since (E)-5-0x0-2-hexenal is often analyzed in complex mixtures (e.g., benzyl alcohol
oxidation), direct isolation is difficult. The standard protocol involves derivatization with O-
(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to stabilize the carbonyls for GC-MS
analysis.

Reagents:
» PFBHA hydrochloride (aqueous solution).
e Solvent: Hexane or Dichloromethane.

o Sample: Gas-phase mixture or aqueous impinger extract.
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Workflow:

e Trapping: Collect gas-phase sample into an impinger containing aqueous PFBHA (approx. 1
mM).

e Reaction: Allow reaction at room temperature for 12—24 hours. PFBHA reacts with both the
aldehyde and ketone groups to form oximes.

» Extraction: Extract the aqueous solution with hexane (
mL).

e Analysis (GC-MS):
o Column: DB-5ms or equivalent non-polar capillary column.
o Temperature Program: 60°C (1 min)

280°C at 10°C/min.

o Detection: Look for the bis-oxime derivative. The mass spectrum will show a base peak of
m/z 181 (pentafluorotropylium ion) and the molecular ion of the derivatized species (

Da approx, dependent on single vs double derivatization).

Protocol B: Visualization of Fragmentation Pathway

The following diagram illustrates the logical fragmentation of (E)-5-oxo-2-hexenal in Mass
Spectrometry.
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Caption: Electron Impact (El) fragmentation pathway showing the dominant formation of the
acetyl cation (m/z 43).

Synthesis & Formation Context

While rarely synthesized as a bulk commaodity, (E)-5-0x0-2-hexenal is a critical intermediate in
specific oxidative pathways.

Formation Pathway: Benzyl Alcohol Oxidation

Recent atmospheric studies identify this molecule as a ring-opening product of aromatics.
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Caption: Simplified mechanism of Benzyl Alcohol oxidation yielding 5-oxo-2-hexenal via
aromatic ring cleavage.
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analog, validating the structural class).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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